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Compound of Interest

Compound Name: Lanthanum hydroxide

Cat. No.: B1217558

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical and safety information for Lanthanum
Hydroxide (La(OH)s). The data herein is compiled for professionals in research and
development who require detailed knowledge of this compound's properties, hazards, and
handling procedures.

Chemical Identification and Properties

Lanthanum Hydroxide, also known as Lanthanum(lll) hydroxide or Lanthanum trihydroxide, is
an inorganic compound with the chemical formula La(OH)s.[1][2][3] It is a source of Lanthanum
that is highly insoluble in water and is used in environments with a higher (basic) pH.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 14507-19-8[1][2][3][4]

EC Number 238-510-2[1][3][5]

IUPAC Name Lanthanum trihydroxide[4]

Molecular Formula

La(OH)s or HsLaOs[2][3][4]

Molecular Weight 189.93 g/mol [2][3][4]
Lanthanum Hydrate, Lanthanum(lll)
Synonyms .
hydroxide[1][3]
Table 2: Physical and Chemical Properties
Property Value
White amorphous solid/powder, sometimes with
Appearance
chunks[2][6][7]
Odor Odorless[7][8]
o Insoluble in water; Soluble in strong mineral
Solubility )
acids[1][6][9]
Melting Point Decomposes on heating[6][9][10]
Density 4.27 g/cm?3 at 20°C[9]

Vapor Pressure

0 Pa at 25°C[9]

Crystal Structure

Hexagonal[5]

Safety and Hazard Information

The safety profile of Lanthanum Hydroxide varies across different suppliers and safety data

sheets. Some sources indicate it has no significant health hazards at the concentrations

supplied, while others classify it as a corrosive substance that can cause severe skin burns and

eye damage.[8][11] It is crucial to consult the specific Safety Data Sheet (SDS) provided by the

supplier for the material being used.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.attelements.com/lanthanum-order/lanthanum-hydroxide-powder,-la(oh)3.html
https://www.chemimpex.com/products/35615
https://www.sigmaaldrich.com/HK/zh/product/aldrich/447226
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/195875
https://www.attelements.com/lanthanum-order/lanthanum-hydroxide-powder,-la(oh)3.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/447226
https://en.wikipedia.org/wiki/Lanthanum_hydroxide
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/195875
https://www.chemimpex.com/products/35615
https://www.sigmaaldrich.com/HK/zh/product/aldrich/447226
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/195875
https://www.chemimpex.com/products/35615
https://www.sigmaaldrich.com/HK/zh/product/aldrich/447226
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/195875
https://www.attelements.com/lanthanum-order/lanthanum-hydroxide-powder,-la(oh)3.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/447226
https://www.chemimpex.com/products/35615
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5175929.htm
https://www.fishersci.com/store/msds?partNumber=AA4312318&productDescription=LANTH%28III%29+HYDROX+99.95%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4312318&productDescription=LANTH%28III%29+HYDROX+99.95%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2020:27:16~~Lanthanum(III
https://www.attelements.com/lanthanum-order/lanthanum-hydroxide-powder,-la(oh)3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5175929.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5175929_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5175929.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5175929_EN.htm
https://prochemonline.com/product/lanthanumhydroxide-2140/
https://m.chemicalbook.com/ProductChemicalPropertiesCB5175929_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5175929_EN.htm
https://en.wikipedia.org/wiki/Lanthanum_hydroxide
https://www.benchchem.com/product/b1217558?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2020:27:16~~Lanthanum(III
https://www.cdhfinechemical.com/images/product/msds/78_206457669_LANTHANUMHYDROXIDE-CASNO.14507-19-8-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 3: GHS Hazard Identification Summary

Category Information
Pictogram GHSO05 (Corrosive)[5]
Signal Word Danger[5][11]

Hazard Statements

H314: Causes severe skin burns and eye
damagel[5][11] H315: Causes skin irritation[10]
H319: Causes serious eye irritation[10] H335:

May cause respiratory irritation[10]

Precautionary Statements

P260: Do not breathe dust[5] P280: Wear
protective gloves/protective clothing/eye
protection/face protection[5][11]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing[5][11] P310: Immediately
call a POISON CENTER or doctor/physician[5]
[11]

Table 4: Toxicological Summary

Effect

Data

Acute Toxicity

No data available[12]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage[11]

Carcinogenicity

Not identified as a carcinogen by IARC[11][12]

Germ Cell Mutagenicity

No data available[12]

Reproductive Toxicity

No data available[12]

Specific Target Organ Toxicity

Single Exposure: May cause respiratory
irritation.[10] Repeated Exposure: No data
available.[12]
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Experimental and Safety Protocols

Detailed experimental protocols for specific research applications are beyond the scope of a
general safety guide. However, established safety protocols for handling, storage, and
emergency procedures are critical for laboratory personnel.

A standardized first aid protocol is essential when working with potentially hazardous materials.

Table 5: First Aid Protocols

Exposure Route Protocol

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Immediately call a
physician.[8][11]

Take off contaminated clothing and shoes
) immediately. Wash off with soap and plenty of
Skin Contact .
water for at least 15 minutes. Consult a

physician.[8][11]

Remove to fresh air. If not breathing, give

Inhalation o o -
artificial respiration. Consult a physician.[8][11]
Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards.
Ingestion

Never give anything by mouth to an

unconscious person. Consult a physician.[8][11]

Proper handling and storage are paramount to ensuring laboratory safety and maintaining the
integrity of the chemical.

Table 6: Handling and Storage Procedures
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Procedure

Recommendations

Safe Handling

Handle in accordance with good industrial
hygiene and safety practices.[11] Avoid dust
formation and aerosols.[11][13] Use in a well-
ventilated area.[11] Wear appropriate personal
protective equipment (PPE), including safety
glasses with side-shields or face shield, and

chemical-resistant gloves.[11][13]

Storage

Keep container tightly closed in a dry, cool, and
well-ventilated place.[8][12] Store in an inert

atmosphere.[9]

Incompatible Materials

Oxidizing agents.[7][8]

Disposal

Dispose of surplus and non-recyclable solutions
via a licensed disposal company.[11] Do not let
the product enter drains.[11][13] Dispose of as
unused product in accordance with local
regulations.[11][13]

Visualized Workflows and Pathways

To facilitate understanding, the following diagrams illustrate key logical and procedural

workflows for Lanthanum Hydroxide.
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Receiving
Lanthanum Hydroxide

erify SDS

Store in Cool, Dry,
Well-Ventilated Area
(Inert Atmosphere)

Handling & Use
(In Fume Hood)

If spill occurs

Required PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Accidental Spill or Release

Follpw Procedure After use

Evacuate Area
Avoid Dust Formation
Wear Full PPE
Sweep/Shovel into Container

Y

Disposal of Waste

Consult SDS & Local Regulations
Use Licensed Disposal Company

Procedure Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for Lanthanum Hydroxide.
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|  Skin Contact P Wash with Soap & Water (15+ min)

Personnel Exposure Occurs Eye Contact

P Inhalation

Seek Immediate
Medical Attention

Rinse with Water (15+ min)
Remove Contact Lenses

A\

\ 4

Move to Fresh Air
Provide Atrtificial Respiration if Needed

Click to download full resolution via product page

Caption: Emergency First Aid Pathway for Exposure Events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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